Cas no 610797-50-7 (Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI))
610797-50-7 structure
Product Name:Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI)
CAS No:610797-50-7
MF:C11H13NO
MW:175.227022886276
CID:1023209
PubChem ID:45091194
Update Time:2025-04-20
Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI)
- A1-05477
- Benzonitrile,3-methyl-4-(1-methylethoxy)-(9ci)
- DB-285719
- 3-Methyl-4-propan-2-yloxybenzonitrile
- SCHEMBL10088433
- 3-methyl-4-(propan-2-yloxy)benzonitrile
- Benzonitrile, 3-methyl-4-(1-methylethoxy)-
- 3-methyl-4-isopropoxybenzonitrile
- 610797-50-7
-
- Inchi: 1S/C11H13NO/c1-8(2)13-11-5-4-10(7-12)6-9(11)3/h4-6,8H,1-3H3
- InChI Key: VFZZOEOIOLTOEE-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=CC=1C)C(C)C
Computed Properties
- Exact Mass: 175.10000
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 33.02000
- LogP: 2.65388
Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG84702-5g |
Benzonitrile, 3-methyl-4-(1-methylethoxy)- |
610797-50-7 | 95% | 5g |
$677.00 | 2024-04-19 |
Benzonitrile, 3-methyl-4-(1-methylethoxy)- (9CI) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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